Cas no 2171817-97-1 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171817-97-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6478585
• PubChem ID: 165547368
• Update Time: 2025-06-14

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• 2171817-97-1
• EN300-1519877
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c1-2-17(13-14-23(28)26-15-7-12-24(29)30)27-25(31)32-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： KZKFYWLFPBGYHO-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2171817-97-1)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2171817-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and hexanamidobutanoic acid backbone, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, biocompatible materials, and as a building block for complex biomolecules.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in solid-phase peptide synthesis (SPPS). Researchers demonstrated that the Fmoc-protected derivative enhances the stability and solubility of intermediate peptides, thereby improving yield and purity. The study also noted its compatibility with automated synthesis platforms, making it a valuable tool for high-throughput peptide production.

In another breakthrough, a team from MIT reported the use of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid in the development of self-assembling hydrogels for biomedical applications. The Fmoc group's aromatic stacking interactions were found to drive the formation of nanofibrous structures, which could be tailored for controlled drug release or tissue engineering scaffolds. This research, published in Advanced Materials, opens new avenues for designing smart biomaterials.

Pharmacokinetic studies of derivatives containing this compound have also shown promising results. A preclinical trial documented in European Journal of Pharmaceutical Sciences revealed improved bioavailability when the molecule was incorporated into prodrug formulations targeting inflammatory pathways. The hexanamidobutanoic acid moiety appears to facilitate cellular uptake while maintaining metabolic stability.

Ongoing research is investigating the compound's potential in cancer therapeutics. Preliminary data from MD Anderson Cancer Center suggests that conjugates of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid with chemotherapeutic agents exhibit enhanced tumor penetration and reduced off-target effects. These findings were presented at the 2024 AACR Annual Meeting and are currently under peer review.

From a chemical perspective, recent computational studies have provided insights into the molecular interactions of this compound. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics have mapped its conformational flexibility and hydrogen bonding patterns, which are critical for rational drug design applications.

The commercial availability of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2171817-97-1) through specialty chemical suppliers has facilitated its adoption across research laboratories. Current market analysis indicates growing demand, particularly in the Asia-Pacific region where peptide therapeutics are experiencing rapid development.

Future research directions may focus on expanding its applications in mRNA delivery systems and as a component of multifunctional biomaterials. The compound's unique structural features continue to make it a versatile platform for chemical biology innovation.